Cas no 392303-29-6 (N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide)
N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
- F0417-1962
- N-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide
- N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
- SR-01000006059
- N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
- Oprea1_545559
- AKOS024577419
- 392303-29-6
- SR-01000006059-1
-
- Inchi: 1S/C13H12FN3OS2/c14-10-3-1-2-8(6-10)7-19-13-17-16-12(20-13)15-11(18)9-4-5-9/h1-3,6,9H,4-5,7H2,(H,15,16,18)
- InChI Key: CVYPHAQYMQMBNF-UHFFFAOYSA-N
- SMILES: S1C(=NN=C1NC(C1CC1)=O)SCC1C=CC=C(C=1)F
Computed Properties
- Exact Mass: 309.04058252g/mol
- Monoisotopic Mass: 309.04058252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 108Ų
N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0417-1962-2μmol |
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide |
392303-29-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0417-1962-5μmol |
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide |
392303-29-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0417-1962-10μmol |
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide |
392303-29-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0417-1962-20μmol |
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide |
392303-29-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0417-1962-1mg |
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide |
392303-29-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0417-1962-2mg |
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide |
392303-29-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0417-1962-3mg |
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide |
392303-29-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0417-1962-4mg |
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide |
392303-29-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0417-1962-5mg |
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide |
392303-29-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0417-1962-10mg |
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide |
392303-29-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
Additional information on N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
Introduction to N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide (CAS No. 392303-29-6)
N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 392303-29-6, represents a novel class of molecules with potential applications in medicinal chemistry. The structural features of this compound, particularly its incorporation of a cyclopropane moiety and a thiadiazole ring system, contribute to its unique chemical properties and biological activities.
The molecular structure of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide is characterized by a combination of heterocyclic and aliphatic components. The presence of a fluorophenyl group and a methylsulfanyl substituent enhances its pharmacological profile, making it an attractive candidate for further investigation. The cyclopropane ring, known for its strained three-membered carbon framework, introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability.
In recent years, there has been a growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. Thiadiazoles are known to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific substitution pattern in N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide may contribute to its unique pharmacological effects. For instance, the fluorine atom in the phenyl ring can enhance lipophilicity and metabolic stability, while the methylsulfanyl group may interact with biological targets in a specific manner.
The synthesis of this compound involves multiple steps, including the formation of the thiadiazole core and the introduction of the cyclopropane ring. Advanced synthetic methodologies are employed to ensure high yield and purity. Techniques such as nucleophilic substitution reactions and cyclization processes are crucial in constructing the desired molecular framework. The use of protective groups and careful control of reaction conditions are essential to avoid unwanted side products.
The pharmacological evaluation of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide has revealed promising results in preclinical studies. Initial assays suggest that this compound exhibits inhibitory activity against various enzymes and receptors involved in disease pathways. For example, it has shown potential as an inhibitor of kinases and other enzymes implicated in cancer progression. Additionally, its interaction with immune system components suggests that it may have therapeutic applications in inflammatory diseases.
The structural flexibility offered by the cyclopropane moiety allows for fine-tuning of pharmacokinetic properties. This feature is particularly important for drug development, as it can influence absorption, distribution, metabolism, and excretion (ADME) profiles. Computational modeling studies have been conducted to predict the binding mode of this compound with target proteins. These studies provide valuable insights into how the molecule interacts with biological systems at the molecular level.
In conclusion, N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide (CAS No. 392303-29-6) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of chemical features makes it an intriguing candidate for further research and development. As our understanding of molecular interactions continues to advance, compounds like this one will play a crucial role in the discovery of novel therapeutic agents.
392303-29-6 (N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)